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Compound of Interest

Compound Name: 1,2-Dibenzoylbenzene

Cat. No.: B074432 Get Quote

An In-depth Technical Guide to 1,2-
Dibenzoylbenzene
This technical guide provides a comprehensive overview of the chemical structure, properties,

and synthesis of 1,2-Dibenzoylbenzene, tailored for researchers, scientists, and professionals

in drug development.

Chemical Structure and IUPAC Name
1,2-Dibenzoylbenzene is an organic compound featuring a central benzene ring substituted

with two adjacent benzoyl groups.[1][2][3][4] Its IUPAC name is (2-benzoylphenyl)

(phenyl)methanone.[1][5][6] The molecule consists of three benzene rings and two ketone

functional groups.

The chemical structure of 1,2-Dibenzoylbenzene is visualized in the diagram below.

Figure 1: Chemical structure of 1,2-Dibenzoylbenzene.

Physicochemical Properties
A summary of the key physicochemical properties of 1,2-Dibenzoylbenzene is presented in

the table below for easy reference and comparison.
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Property Value Source

IUPAC Name
(2-benzoylphenyl)

(phenyl)methanone
[1][5][6]

Synonyms
o-Dibenzoylbenzene, 2-

Benzoylbenzophenone
[1][2][3][4][7]

CAS Number 1159-86-0 [1][2][3][4][5][6][7]

Molecular Formula C20H14O2 [1][5][6][7]

Molecular Weight 286.33 g/mol [1][6][7]

Appearance
White to yellow crystalline

powder
[5]

Melting Point 142-150 °C [5]

InChI Key
OJLABXSUFRIXFL-

UHFFFAOYSA-N
[2][3][4][5][6][8]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 1,2-
Dibenzoylbenzene. Available data includes Mass Spectrometry, Infrared (IR) Spectroscopy,

and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Technique Data Highlights

Mass Spectrometry (MS) Top peaks observed at m/z 209, 77, and 105.[1]

Infrared (IR) Spectroscopy
Spectrum available, typically recorded using a

KBr wafer technique.[1][2]

1H NMR (CDCl3)
Characteristic shifts observed around 7.3-7.7

ppm.[9]

Experimental Protocols
Synthesis of 1,2-Dibenzoylbenzene via Friedel-Crafts Acylation
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While a specific, detailed experimental protocol for the synthesis of 1,2-dibenzoylbenzene was

not found in the initial search, a general and plausible method is the Friedel-Crafts acylation of

benzene with phthaloyl chloride in the presence of a Lewis acid catalyst, such as aluminum

chloride. A similar, well-documented procedure is used for the synthesis of the related isomer,

1,4-dibenzoylbenzene.[10][11]

Materials:

Phthaloyl chloride

Benzene (anhydrous)

Aluminum chloride (anhydrous)

Hydrochloric acid (concentrated)

Crushed ice

Sodium bicarbonate solution

An appropriate solvent for recrystallization (e.g., dimethylformamide or toluene)[11][12]

Procedure:

In a reaction vessel equipped with a stirrer and a reflux condenser, dissolve phthaloyl

chloride in an excess of anhydrous benzene.

Slowly add anhydrous aluminum chloride to the solution while stirring. The temperature

should be controlled, as the reaction is exothermic.

After the addition is complete, heat the reaction mixture under reflux for several hours to

drive the reaction to completion.

Cool the reaction mixture and then carefully pour it into a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Separate the organic layer. Wash the organic layer sequentially with water, a dilute sodium

bicarbonate solution to remove any remaining acid, and finally with water again.
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Dry the organic layer over an anhydrous drying agent (e.g., magnesium sulfate).

Remove the benzene by distillation.

The crude 1,2-dibenzoylbenzene can then be purified by recrystallization from a suitable

solvent to yield the final product.

The logical workflow for this synthesis is depicted in the following diagram.

Reactants: Phthaloyl chloride, Benzene, AlCl3

Friedel-Crafts Acylation Reaction

Quenching with HCl/Ice

Workup: Separation & Washing

Purification: Distillation & Recrystallization

Final Product: 1,2-Dibenzoylbenzene

Click to download full resolution via product page

Figure 2: General workflow for the synthesis of 1,2-Dibenzoylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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